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Compound of Interest

Compound Name: Perfluoro-2-methyl-2-pentene

Cat. No.: B072772

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of Perfluoro-2-
methyl-2-pentene (CAS No. 1584-03-8). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

Perfluoro-2-methyl-2-pentene is a highly flammable liquid and vapor.[1][2] It is essential to be
aware of its physical and chemical properties to handle it safely.

Property

Value

Molecular Formula

C6F12[2][3][4]

Molecular Weight 300.04 g/mol [2]

Appearance Colorless liquid[5]

Boiling Point 53-61 °C[6][7]

Melting Point 48-50 °C[7]

Density 1.622 g/mL at 25 °C[6][7]

Synonyms Dodecafluoro-2-methyl-2-pentene[1][3]
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Safety and Hazards

GHS Classification: Highly Flammable liquid and vapor (Category 2).[2]

Hazard Statements:

e H225: Highly flammable liquid and vapor.[2]

Precautionary Statements:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]
o P233: Keep container tightly closed.[1][2]

e P240: Ground/bond container and receiving equipment.[1][2]

e P241: Use explosion-proof electrical/ventilating/lighting equipment.[1][2]

e P242: Use only non-sparking tools.[1][2]

o P243: Take precautionary measures against static discharge.[1][2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[2]

o P370+P378: In case of fire: Use appropriate media to extinguish.[2]
o P403+P235: Store in a well-ventilated place. Keep cool.[2]
e P501: Dispose of contents/container in accordance with local regulations.[2]

Incompatible Materials: Strong oxidizing agents.[1]

Experimental Protocols

3.1. Handling Protocol

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Ventilation: Always handle Perfluoro-2-methyl-2-pentene in a well-ventilated area,
preferably in a chemical fume hood.[1]

» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

o Hand Protection: Wear appropriate chemical-resistant gloves.

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

[1]

e Grounding: To avoid ignition of vapors by static electricity discharge, all metal parts of the
equipment must be grounded.[1]

e Tools: Use only non-sparking tools.[1]
« Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[1]
» Dispensing: When transferring, bond and ground containers to prevent static discharge.

e Hygiene: Do not eat, drink, or smoke when using this product.[8] Always wash hands after
handling.[8]

3.2. Storage Protocol

o Container: Keep the container tightly closed in a dry and well-ventilated place.[1]
e Location: Store in a designated flammables area.[1]

o Temperature: Keep in a cool place.[1]

e Incompatibilities: Store away from strong oxidizing agents.[1]

o Pressure Buildup: For low boiling point substances, storage in sealed containers may lead to
pressure buildup. Check for bulging containers and vent periodically if necessary.
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3.3. Spill and Disposal Protocol
e Spill Response:

o Remove all sources of ignition.[1]

[¢]

Ventilate the area of the spill.

[e]

Use spark-proof tools and explosion-proof equipment.[1]

o

Absorb the spill with inert absorbent material (e.g., sand, silica gel).[1]

[¢]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1]

» Disposal: Dispose of the waste material in accordance with licensed collector's sorting
instructions and local regulations.

Visualization

The following diagram illustrates the logical workflow for the safe handling and storage of
Perfluoro-2-methyl-2-pentene.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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